rac-Dimethylsilylbis(4,5,6,7-tetrahydro-1-indenyl)zirconium dimethyl

• IUPAC Name: carbanide;dimethyl-bis(4,5,6,7-tetrahydroinden-1-id-1-yl)silane;zirconium(4+)
• InChI: InChI=1S/C20H26Si.2CH3.Zr/c1-21(2,19-13-11-15-7-3-5-9-17(15)19)20-14-12-16-8-4-6-10-18(16)20;;;/h11-14H,3-10H2,1-2H3;2*1H3;/q-2;2*-1;+4
• InChI Key: PSXDRHPIKYMLJB-UHFFFAOYSA-N
• Canonical SMILES: [CH3-].[CH3-].C[Si](C)([C-]1C=CC2=C1CCCC2)[C-]3C=CC4=C3CCCC4.[Zr+4]
• Molecular Formula: C22H32SiZr
• Molecular Weight: 415.8 g/mol
• CAS No.: 160964-82-9

Description

rac-Dimethylsilylbis(4,5,6,7-tetrahydro-1-indenyl)zirconium dimethyl is an organometallic compound that serves as a catalyst in various chemical reactions. It is known for its role in polymerization processes, particularly in the production of polyolefins. The compound is characterized by its unique structure, which includes a zirconium center coordinated to two indenyl ligands and a dimethylsilyl bridge .

Preparation Methods

The synthesis of rac-Dimethylsilylbis(4,5,6,7-tetrahydro-1-indenyl)zirconium dimethyl typically involves the reaction of zirconium tetrachloride with the corresponding ligand precursor in the presence of a reducing agent. One common method includes the use of lithium or sodium as the reducing agent, which facilitates the formation of the desired zirconium complex . Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production.

Chemical Reactions Analysis

rac-Dimethylsilylbis(4,5,6,7-tetrahydro-1-indenyl)zirconium dimethyl undergoes several types of chemical reactions, including:

Polymerization: It acts as a catalyst in the polymerization of olefins, such as ethylene and propylene, to produce polyolefins.

Substitution Reactions: The compound can participate in substitution reactions where ligands on the zirconium center are replaced by other groups.

Oxidation and Reduction: While less common, the compound can undergo oxidation and reduction reactions under specific conditions.

Common reagents used in these reactions include olefins, alkylating agents, and various solvents. The major products formed from these reactions are typically high-molecular-weight polymers and substituted zirconium complexes .

Scientific Research Applications

rac-Dimethylsilylbis(4,5,6,7-tetrahydro-1-indenyl)zirconium dimethyl has a wide range of applications in scientific research:

Chemistry: It is extensively used as a catalyst in the polymerization of olefins, contributing to the production of various plastics and elastomers.

Biology and Medicine: While its direct applications in biology and medicine are limited, the polymers produced using this catalyst can be used in biomedical devices and drug delivery systems.

Industry: The compound is crucial in the industrial production of polyolefins, which are used in packaging, automotive parts, and consumer goods.

Mechanism of Action

The mechanism by which rac-Dimethylsilylbis(4,5,6,7-tetrahydro-1-indenyl)zirconium dimethyl exerts its catalytic effects involves the activation of olefin monomers. The zirconium center coordinates with the olefin, facilitating its insertion into the growing polymer chain. This process is repeated, leading to the formation of high-molecular-weight polymers . The dimethylsilyl bridge and indenyl ligands play a crucial role in stabilizing the active catalytic species and enhancing the efficiency of the polymerization process .

Comparison with Similar Compounds

rac-Dimethylsilylbis(4,5,6,7-tetrahydro-1-indenyl)zirconium dimethyl can be compared with other similar compounds, such as:

rac-Ethylenebis(4,5,6,7-tetrahydro-1-indenyl)zirconium dichloride: This compound also serves as a catalyst in olefin polymerization but differs in its ligand structure and coordination environment.

rac-Dimethylsilylbis(indenyl)zirconium dichloride: Similar in structure but with different ligand saturation, affecting its catalytic properties.

The uniqueness of this compound lies in its specific ligand arrangement and the presence of the dimethylsilyl bridge, which provides distinct catalytic advantages in polymerization reactions .